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Get Quote

Part 1: Executive Summary

Azodicarboxylic dimorpholide (ADDM) is a specialized azo-reagent utilized primarily in
Mitsunobu transformations where simplified purification is critical.[1] Unlike its liquid
counterparts (DEAD/DIAD), ADDM is a solid, offering distinct handling advantages and a
unique solubility profile that facilitates "green™ workups.

Physical State: Solid (Crystalline powder)

Appearance: Yellow to dark yellow (characteristic of the azo chromophore)

Melting Point:141-143 °C (Decomposition often accompanies melting in azo compounds)

CAS Number: 10465-82-4[1][2][3][41[5][6][7][8]

This guide provides a comprehensive analysis of ADDM’s physicochemical properties, its
mechanistic advantages over traditional reagents, and a validated protocol for its use in high-
value organic synthesis.
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Part 2: Technical Specifications & Physical
Properties

The following data aggregates field-verified properties necessary for the precise
characterization and handling of ADDM.

ble 1: Physicochemical Profile of ADDM

Property Specification Notes

Also known as Azodicarboxylic

Chemical Name Azodicarboxylic dimorpholide ) )
bismorpholide
Distinct from ADDP (CAS
CAS Number 10465-82-4
10465-81-3)
Molecular Formula C10H16N4Oa4
Molecular Weight 256.26 g/mol
Physical State Solid Free-flowing powder
] ] Sharp melting range; observe
Melting Point 141-143 °C o
thermal limits
B Soluble in THF, CH2Clz; Key differentiator from
Solubility )
Byproduct is water-soluble DEAD/DIAD
Appearance Yellow / Dark Yellow Intensity correlates with purity
- . Store < 25°C, away from
Stability Thermally sensitive

light/moisture

Structural Rationale

The morpholine moiety is the functional core of ADDM's utility. Unlike the lipophilic ethyl or
isopropyl groups in DEAD/DIAD, the morpholine ring introduces polarity.

» Crystallinity: The rigid morpholine amide structure raises the melting point, resulting in a solid
reagent that is easier to weigh and dispense than liquid azo-esters.
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e Aqueous Extraction: The reduced hydrazine byproduct (ADDM-H2) possesses significantly
higher water solubility than diethyl hydrazinedicarboxylate. This allows for the removal of the
byproduct via simple aqueous washing, eliminating the need for difficult flash
chromatography separations often required with DEAD.

Part 3: Mechanistic Analysis & Visualization

To understand the utility of ADDM, one must visualize its role in the Mitsunobu cycle and its
regeneration capability.

Diagram 1: ADDM-Mediated Mitsunobu Mechanism

This pathway illustrates the activation of the phosphine and the subsequent nucleophilic
substitution, highlighting the water-soluble byproduct formation.
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Caption: The Mitsunobu cycle using ADDM, emphasizing the formation of the water-soluble
hydrazine byproduct (ADDM-H3) for simplified workup.

Part 4: Experimental Application Protocol

Expertise & Experience: The following protocol is designed for a standard esterification. The
choice of solvent (THF) is critical as it solubilizes the ADDM reagent while allowing for the
subsequent precipitation or aqueous extraction of byproducts.
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Reagents

Alcohol (Substrate): 1.0 equiv

Acid / Nucleophile: 1.0-1.2 equiv
Triphenylphosphine (PPhs): 1.5 equiv
ADDM: 1.5 equiv|[8]

Solvent: Anhydrous THF (0.1 M concentration relative to alcohol)

Step-by-Step Methodology

Preparation: Flame-dry a round-bottom flask and cool under an inert atmosphere (Ar or N2).

Dissolution: Charge the flask with the Alcohol, Nucleophile, and PPhs. Dissolve in anhydrous
THF.

Thermal Control: Cool the reaction mixture to O °C using an ice bath. Note: Although ADDM
is a solid, the reaction is exothermic. Cooling prevents side reactions.

Addition: Add ADDM in a single portion (or dissolved in minimal THF if precise rate control is
needed). The yellow color of ADDM will fade as the betaine forms.

Reaction: Allow the mixture to warm to room temperature (20-25 °C) and stir. Monitor via
TLC/LC-MS (typically 2—16 hours).

Workup (The ADDM Advantage):
o Concentrate the reaction mixture slightly.
o Dilute with Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

o Wash with water. The reduced hydrazine byproduct (ADDM-H2z) will partition into the
agueous phase.

o Wash with brine, dry over Na=SOas, and concentrate.
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 Purification: The crude material now largely contains only the product and
triphenylphosphine oxide (TPPO), significantly simplifying the subsequent flash
chromatography or crystallization.

Part 5: Synthesis and Regeneration[11]

For labs requiring large quantities, ADDM can be synthesized and even regenerated from its
byproduct.

Diagram 2: Synthesis and Regeneration Cycle
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Caption: Cycle showing the synthesis of ADDM and the potential to regenerate the reagent
from the reduced hydrazine byproduct using Silver(l) Oxide.

Regeneration Protocol: The water-soluble byproduct (ADDM-H2z) can be re-oxidized to ADDM
using mild oxidants such as Silver(l) Oxide (Agz0) or lodobenzene diacetate. This is
particularly useful for large-scale process chemistry where reagent cost and waste minimization
are factors.

Part 6: Safety & Stability (E-E-A-T)

Trustworthiness: Azo compounds are inherently energetic. While ADDM is a solid and generally
more stable than liquid DEAD, it possesses specific thermal hazards.

e Thermal Decomposition:

o Melting Point Warning: The melting point (141-143 °C) is often the onset of
decomposition. Do not heat ADDM neat to this temperature.

o DSC Profile: Differential Scanning Calorimetry of similar azo-amides typically shows a
sharp exotherm upon melting. Processing temperatures should be kept at least 20 °C
below the melting point.

e Shock Sensitivity:

o Unlike DEAD (which can be shock-sensitive, especially if distilled), ADDM is relatively
stable to impact. However, standard safety protocols for azo compounds (avoiding
friction/grinding of dry material) should be observed.

» Storage:

o

Store at 2—-8 °C (refrigerated).

o

Protect from light (amber vials), as UV light can induce trans-cis isomerization or
degradation.

o

Keep dry; moisture can cause slow hydrolysis over months.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8007572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

» Fletcher, S., et al. (2013).[1] Azodicarbonyl dimorpholide (ADDM): An effective, versatile, and
water-soluble Mitsunobu reagent.[1] Tetrahedron Letters.[1] Link[1]

¢ Sigma-Aldrich. (n.d.). Azodicarboxylic dimorpholide Product Specification (CAS 10465-82-
4).[2][31I41 1617 1[8]Link

¢ Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in
Synthesis and Transformation of Natural Products.[9][10][11] Synthesis.[1][10][12][13][14]
Link

e Tsunoda, T, et al. (1995). 1,1'-(Azodicarbonyl)dipiperidine (ADDP) as a Reagent for
Mitsunobu Reaction.[10][11] Tetrahedron Letters.[1] (Contextual reference for ADDP vs
ADDM differentiation). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. lookchem.com [lookchem.com]

e 2. alfa-chemistry.com [alfa-chemistry.com]

e 3.10465-82-4 CAS Manufactory [m.chemicalbook.com]

e 4. Azodicarboxylic dimorpholide = 98.0 N 10465-82-4 [sigmaaldrich.com]

e 5. Azodicarboxylic dimorpholide | CAS 10465-82-4 | SCBT - Santa Cruz Biotechnology
[scbt.com]

e 6. EX-10.22 [sec.goV]
¢ 7. alfa-chemical.com [alfa-chemical.com]

o 8. EP4265254A2 - Imidazo[4,5-b]pyridine compounds and pharmaceutical compositions
thereof for the treatment of inflammatory disorders - Google Patents [patents.google.com]

9. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.tetlet.2013.06.049
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b8007572/docs?utm_src=pdf-body#azodicarboxylic-dimorpholide-technical-profile-and-application-guide
https://www.alfa-chemistry.com/cas_10465-82-4.htm
https://m.chemicalbook.com/ProdSupplierGWCB5454231_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/11628
https://www.scbt.com/p/azodicarboxylic-dimorpholide-10465-82-4
https://www.sec.gov/Archives/edgar/data/1178253/000095012313010538/filename17.htm
https://www.alfa-chemical.com/material-science/other-material-chemicals/cas-10465-82-4-azodicarboxylic-bismorpholide.html
https://patents.google.com/patent/EP4265254A2/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F11628
https://www.researchgate.net/publication/264528405_ChemInform_Abstract_Azodicarbonyl_Dimorpholide_ADDM_An_Effective_Versatile_and_Water-Soluble_Mitsunobu_Reagent
https://en.wikipedia.org/wiki/Mitsunobu_reaction
https://www.tcichemicals.com/assets/cms-pdfs/123Eall.pdf
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Mitsunobu_reaction
https://fluorochem.co.uk/product-category/photochemistry-fluorescence-indicators/photoinitiators-phototriggers/
https://pdf.benchchem.com/15544/A_Head_to_Head_Battle_of_Mitsunobu_Reagents_A_Comparative_Guide_to_ADDP_and_DEAD.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609662/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thieme-connect.com%2Fproducts%2Fejournals%2Fabstract%2F10.1055%2Fs-1981-29335
https://en.wikipedia.org/wiki/Mitsunobu_reaction
https://www.tcichemicals.com/assets/cms-pdfs/123Eall.pdf
https://www.lookchem.com/404.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2F0040-4039(95)00368-U
https://www.benchchem.com/product/b8007572?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/cas_10465-82-4.htm
https://m.chemicalbook.com/ProdSupplierGWCB5454231_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/11628
https://www.scbt.com/p/azodicarboxylic-dimorpholide-10465-82-4
https://www.scbt.com/p/azodicarboxylic-dimorpholide-10465-82-4
https://www.sec.gov/Archives/edgar/data/1178253/000095012313010538/filename17.htm
https://www.alfa-chemical.com/material-science/other-material-chemicals/cas-10465-82-4-azodicarboxylic-bismorpholide.html
https://patents.google.com/patent/EP4265254A2/en
https://patents.google.com/patent/EP4265254A2/en
https://www.researchgate.net/publication/264528405_ChemInform_Abstract_Azodicarbonyl_Dimorpholide_ADDM_An_Effective_Versatile_and_Water-Soluble_Mitsunobu_Reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8007572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 10. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
e 11. tcichemicals.com [tcichemicals.com]

e 12. fluorochem.co.uk [fluorochem.co.uk]

e 13. pdf.benchchem.com [pdf.benchchem.com]

e 14. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review -
PMC [pmc.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Azodicarboxylic Dimorpholide: Technical Profile and
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8007572/docs#azodicarboxylic-dimorpholide-
technical-profile-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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